2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 2-(2-ethoxy-6-formylphenoxy)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H19NO4/c1-3-22-16-6-4-5-14(11-20)18(16)23-12-17(21)19-15-9-7-13(2)8-10-15/h4-11H,3,12H2,1-2H3,(H,19,21)
• InChI Key: LDTHJYYSRCTFFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC(=O)NC2=CC=C(C=C2)C)C=O

Description

2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide is a synthetic acetamide derivative characterized by a central acetamide backbone substituted with a 2-ethoxy-6-formylphenoxy group and a p-tolyl (4-methylphenyl) moiety. Its structural uniqueness lies in the ethoxy and formyl groups on the phenoxy ring, which may influence electronic properties and binding interactions in biological systems.

Biological Activity

The compound 2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide is a synthetic organic molecule that has garnered attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and comparative analysis with similar compounds.

The biological activity of 2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide is primarily attributed to its ability to interact with specific enzymes and proteins within biological systems. It has been observed to exhibit enzyme inhibition properties, which can lead to alterations in various biochemical pathways. The compound's structure allows it to bind effectively to the active sites of target enzymes, thereby inhibiting their function and influencing cellular processes.

Therapeutic Potential

Research indicates that this compound may possess anti-inflammatory , anticancer , and antimicrobial properties. Its effectiveness against various cancer cell lines has been a focal point in recent studies, demonstrating significant cytotoxic effects.

Case Studies

• Anticancer Activity :
  • In vitro studies have shown that 2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide exhibits potent cytotoxicity against breast cancer (MDA-MB-231) and lung cancer (A-549) cell lines. The compound demonstrated an IC50 value of approximately 0.0103 μM against MDA-MB-231 cells, indicating strong potential as an anticancer agent .
• Enzyme Inhibition :
  • The compound has been evaluated for its inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), both of which are critical targets in neurodegenerative diseases such as Alzheimer's. Molecular docking studies suggest that it binds effectively within the active sites of these enzymes, with binding energies indicating strong interactions .

Comparative Analysis

To understand the uniqueness of 2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide, it is essential to compare it with structurally similar compounds:

Compound Name	Structure Features	Biological Activity	IC50 Values
2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-phenylacetamide	Bromo group addition	Enzyme inhibition, anticancer	IC50 = 0.00803 μM (A-549)
2-(2-bromo-6-ethoxy-4-formylphenoxy)acetamide	Lacks phenylacetamide moiety	Reduced activity	Not specified

The presence of specific functional groups in 2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide enhances its reactivity and biological efficacy compared to its analogs.

Synthesis and Evaluation

Recent studies have focused on the synthesis of derivatives of 2-(2-Ethoxy-6-formylphenoxy)-N-(p-tolyl)acetamide, exploring modifications that enhance its biological activity. For instance, substituting different aryl groups has yielded compounds with improved AChE inhibition rates .

Future Directions

Ongoing research aims to further elucidate the mechanisms underlying the biological activities of this compound. Investigations into its pharmacokinetics and toxicity profiles are crucial for assessing its viability as a therapeutic agent.

Comparison with Similar Compounds

Key Observations :

• Halogenation vs.
• Heterocyclic Cores: Benzothiazole () and imidazole () cores enhance rigidity and binding affinity to biological targets, unlike the flexible phenoxy group in the target compound .
• Synthetic Efficiency : Yields for analogs range from 63% () to 90% (), suggesting variability in reaction optimization. The target compound’s synthesis may require similar optimization for scalability .

Key Observations :

• Antiproliferative Potential: Benzothiazole-acetamide derivatives () show strong cytotoxicity, suggesting that the target compound’s phenoxy group may offer similar activity if optimized .
• Antimicrobial Efficacy : Piperazine-linked acetamides () demonstrate broad-spectrum activity, highlighting the importance of sulfonyl and heterocyclic groups for targeting pathogens .
• Structural Limitations : The absence of electron-withdrawing groups (e.g., nitro, sulfonyl) in the target compound may reduce its antimicrobial potency compared to derivatives .